Dihydroroseoside
Overview
Description
Dihydroroseoside belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Dihydroroseoside is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Dihydroroseoside has been primarily detected in urine. Within the cell, dihydroroseoside is primarily located in the cytoplasm. Outside of the human body, dihydroroseoside can be found in alcoholic beverages and fruits. This makes dihydroroseoside a potential biomarker for the consumption of these food products.
Scientific Research Applications
Discovery and Structural Analysis
Dihydroroseoside, a new cyclohexanone glucoside, was isolated from the leaves of Shirakamba (Betula platyphylla Sukatchev var. japonica Hara). Its structure was determined by spectroscopic analyses including 1H-NMR and 13C-NMR (Shen & Terazawa, 2001).
Related Biochemical Studies
While not directly studying dihydroroseoside, research in biochemistry has explored compounds and processes that can be contextually relevant. For example, studies on dihydrouridine synthases in yeasts (Xing et al., 2004) and the investigation of dihydroorotate dehydrogenases and their inhibitors (Munier-Lehmann et al., 2013) contribute to a broader understanding of related biochemical pathways and potential applications.
Applications in Hydrogen Storage and Production
Research on hydrogen generation from weak acids (Felton et al., 2007) and coordination chemistry relevant to dihydrogen (Szymczak & Tyler, 2008) provide insights into potential applications of dihydroroseoside in energy-related fields, given its structural relevance.
properties
CAS RN |
142235-28-7 |
|---|---|
Product Name |
Dihydroroseoside |
Molecular Formula |
C19H32O8 |
Molecular Weight |
388.5 g/mol |
IUPAC Name |
4-hydroxy-3,3,5-trimethyl-4-[(E)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]cyclohexan-1-one |
InChI |
InChI=1S/C19H32O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-6,10-11,13-17,20,22-25H,7-9H2,1-4H3/b6-5+ |
InChI Key |
QFTPTUOKFIIFJH-AATRIKPKSA-N |
Isomeric SMILES |
CC1CC(=O)CC(C1(/C=C/C(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C |
SMILES |
CC1CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C |
Canonical SMILES |
CC1CC(=O)CC(C1(C=CC(C)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C |
Origin of Product |
United States |
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